Cas no 1220038-68-5 (3-(2-Phenoxyethoxy)azetidine)

3-(2-Phenoxyethoxy)azetidine is a versatile azetidine derivative featuring a phenoxyethoxy side chain, which enhances its utility in organic synthesis and pharmaceutical applications. The azetidine ring provides a constrained, nitrogen-containing scaffold, making it valuable for designing bioactive molecules with improved metabolic stability and binding affinity. The phenoxyethoxy moiety introduces additional flexibility and potential for functionalization, enabling its use as a building block in medicinal chemistry. This compound is particularly useful in the development of small-molecule inhibitors, ligands, and other pharmacophores. Its well-defined structure and synthetic accessibility make it a practical choice for researchers seeking to explore novel chemical space in drug discovery and material science.

3-(2-Phenoxyethoxy)azetidine structure

Product Name:3-(2-Phenoxyethoxy)azetidine

CAS No:1220038-68-5

MF:C₁₁H₁₅NO₂

MW:193.242303133011

CID:4688550

Update Time:2025-05-19

3-(2-Phenoxyethoxy)azetidine Chemical and Physical Properties

Names and Identifiers

- 3-(2-PHENOXYETHOXY)AZETIDINE
- 3-(2-Phenoxyethoxy)azetidine
- Inchi： 1S/C11H15NO2/c1-2-4-10(5-3-1)13-6-7-14-11-8-12-9-11/h1-5,11-12H,6-9H2
- InChI Key： NWAPGELSMDJYAR-UHFFFAOYSA-N
- SMILES： O(CCOC1C=CC=CC=1)C1CNC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 153
XLogP3: 1.1
Topological Polar Surface Area: 30.5

3-(2-Phenoxyethoxy)azetidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM300460-5g	3-(2-Phenoxyethoxy)azetidine	1220038-68-5	95%	5g	$471	2021-06-09
Chemenu	CM300460-1g	3-(2-Phenoxyethoxy)azetidine	1220038-68-5	95%	1g	$173	2023-03-07
Chemenu	CM300460-5g	3-(2-Phenoxyethoxy)azetidine	1220038-68-5	95%	5g	$500	2023-03-07
Enamine	EN300-1146301-0.05g	3-(2-phenoxyethoxy)azetidine	1220038-68-5		0.05g	$744.0	2023-06-09
Enamine	EN300-1146301-0.1g	3-(2-phenoxyethoxy)azetidine	1220038-68-5		0.1g	$779.0	2023-06-09
Enamine	EN300-1146301-0.25g	3-(2-phenoxyethoxy)azetidine	1220038-68-5		0.25g	$814.0	2023-06-09
Enamine	EN300-1146301-0.5g	3-(2-phenoxyethoxy)azetidine	1220038-68-5		0.5g	$849.0	2023-06-09
Enamine	EN300-1146301-1.0g	3-(2-phenoxyethoxy)azetidine	1220038-68-5		1g	$884.0	2023-06-09
Enamine	EN300-1146301-2.5g	3-(2-phenoxyethoxy)azetidine	1220038-68-5		2.5g	$1735.0	2023-06-09
Enamine	EN300-1146301-5.0g	3-(2-phenoxyethoxy)azetidine	1220038-68-5		5g	$2566.0	2023-06-09

3-(2-Phenoxyethoxy)azetidine Related Literature

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Dalton Trans., 2003, 4193-4207
2. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
3. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
4. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
5. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651

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Additional information on 3-(2-Phenoxyethoxy)azetidine

Comprehensive Overview of 3-(2-Phenoxyethoxy)azetidine (CAS No. 1220038-68-5)

3-(2-Phenoxyethoxy)azetidine (CAS No. 1220038-68-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features an azetidine ring, a four-membered nitrogen-containing heterocycle, which is increasingly explored for its bioactivity and potential applications in drug discovery. Its phenoxyethoxy side chain further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for azetidine derivatives has surged, driven by their role in developing novel therapeutics targeting central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial compounds. Researchers are particularly interested in 3-(2-Phenoxyethoxy)azetidine due to its potential to improve drug bioavailability and metabolic stability. This aligns with the growing trend of optimizing small molecule drugs for enhanced efficacy and reduced side effects.

The synthesis of 3-(2-Phenoxyethoxy)azetidine involves multi-step organic reactions, often starting from readily available precursors like azetidine-3-ol and phenoxyethyl halides. Its CAS No. 1220038-68-5 serves as a critical identifier for regulatory and procurement purposes, ensuring precise communication across scientific and industrial sectors. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm its purity and structural integrity.

From an industrial perspective, 3-(2-Phenoxyethoxy)azetidine is often discussed in the context of green chemistry and sustainable synthesis. With increasing environmental concerns, manufacturers are exploring eco-friendly routes to produce such intermediates, minimizing waste and energy consumption. This resonates with the broader push toward ESG (Environmental, Social, and Governance) compliance in the chemical sector.

Another hot topic linked to this compound is its potential role in precision medicine. As personalized therapies gain traction, azetidine-based scaffolds are being investigated for their ability to modulate specific biological pathways with high selectivity. For instance, 3-(2-Phenoxyethoxy)azetidine derivatives might be tailored to target G-protein-coupled receptors (GPCRs) or kinase enzymes, which are pivotal in treating cancers and autoimmune diseases.

Frequently searched questions related to 3-(2-Phenoxyethoxy)azetidine include: "What are the applications of azetidine derivatives in drug development?", "How to synthesize 3-(2-Phenoxyethoxy)azetidine?", and "Where to buy CAS 1220038-68-5?". These queries reflect the compound's relevance in both academic and commercial spheres. Suppliers often highlight its availability in bulk quantities for research and development, catering to the needs of pharmaceutical companies and contract research organizations (CROs).

In summary, 3-(2-Phenoxyethoxy)azetidine (CAS No. 1220038-68-5) represents a promising building block in modern chemistry, bridging gaps between medicinal chemistry, material science, and sustainable manufacturing. Its continued exploration underscores the importance of heterocyclic compounds in addressing global health and environmental challenges.